Cas no 58576-98-0 (2-amino-2-methylheptanenitrile)

2-amino-2-methylheptanenitrile structure
58576-98-0 structure
Product Name:2-amino-2-methylheptanenitrile
CAS No:58576-98-0
MF:C8H16N2
MW:140.226041793823
CID:1610907
PubChem ID:6453656
Update Time:2025-04-21

2-amino-2-methylheptanenitrile Chemical and Physical Properties

Names and Identifiers

    • 2-amino-2-methylheptanenitrile
    • heptanenitrile, 2-amino-2-methyl-
    • 58576-98-0
    • AKOS006365568
    • SCHEMBL3834111
    • DTXSID10886271
    • RCJOBLVEKCLVPT-UHFFFAOYSA-N
    • Inchi: 1S/C8H16N2/c1-3-4-5-6-8(2,10)7-9/h3-6,10H2,1-2H3
    • InChI Key: RCJOBLVEKCLVPT-UHFFFAOYSA-N
    • SMILES: NC(C#N)(C)CCCCC

Computed Properties

  • Exact Mass: 140.13148
  • Monoisotopic Mass: 140.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 49.8Ų

Experimental Properties

  • PSA: 49.81
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